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Compound of Interest

Compound Name: 2-(Octylthio)ethanol

Cat. No.: B165344

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core properties, safety information,
and potential applications of 2-(Octylthio)ethanol. The information is compiled and presented
to be a valuable resource for professionals in research and development.

Chemical and Physical Properties

2-(Octylthio)ethanol is a pale-amber to light yellow liquid organic sulfide.[1][2] It is also known
by several synonyms, including 2-Hydroxyethyl octyl sulfide and MGK Repellent 874.[3][4]

Table 1: Physicochemical Properties of 2-(Octylthio)ethanol
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Property Value Source(s)
CAS Number 3547-33-9 [4]
Molecular Formula C10H220S [11[415]
Molecular Weight 190.35 g/mol [1][41[6]
Density 0.930 g/cm? [1]
Melting Point 0°C [1]
Boiling Point 325.88°C (estimated) [1]
Flash Point 215.336°C [1]
Vapor Pressure 0.042 Pa at 25°C [1]
Appearance F.>alt.e-amber to light yellow (2]
liquid

Safety and Toxicological Information

2-(Octylthio)ethanol is classified as an irritant and is harmful if swallowed.[1][7] It can cause
serious eye damage.[4]

Table 2: Toxicological and Safety Data
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Parameter Value Source(s)
Oral LD50 (Rat) 8530 mg/kg [1]
Hazard Symbols Xi (Irritant) [1]

Risk Codes

R41: Risk of serious damage

to eyes

[1]

Safety Descriptions

S26: In case of contact with
eyes, rinse immediately with
plenty of water and seek

medical advice.

[1]

GHS Hazard Statements

H227: Combustible liquidH302:

Harmful if swallowedH315:
Causes skin irritationH318:
Causes serious eye

damageH331: Toxic if inhaled

[417]

UN Number

3082

[1]

Handling and Storage:

o Keep away from heat, sparks, and open flames.[7]

» Wash skin thoroughly after handling.[7]

e Use only in a well-ventilated area.[7]

o Wear protective gloves, eye protection, and face protection.[7]

o Store in a well-ventilated place and keep the container tightly closed.[7]

e Combustion may produce toxic sulfur oxide gas.[1]

 Recommended fire extinguishing agents include dry powder, foam, and sand.[1]

Applications and Uses
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2-(Octylthio)ethanol has established applications in the chemical industry:
» Insect Repellent: It is used as an active ingredient in insect repellent formulations.[6]

o Chemical Intermediate: It serves as an intermediate in the synthesis of other chemicals. In
the agrochemical industry, it is a component in the production of some pesticides. It also has
applications in the pharmaceutical industry as an intermediate, for example, in the synthesis
of the antibiotic Tinidazole.

Experimental Protocols

Detailed experimental protocols for the synthesis and analysis of 2-(Octylthio)ethanol are not
readily available in the public domain. However, a representative laboratory-scale synthesis
can be extrapolated from known reactions of similar compounds.

Representative Synthesis Protocol:

The synthesis of 2-(Octylthio)ethanol can be achieved through the reaction of 1-octanethiol
with ethylene oxide. This reaction is analogous to the industrial production of similar thio-
alcohols.

Materials:

e 1-Octanethiol

o Ethylene oxide

o Sodium hydroxide (or other base catalyst)

e Anhydrous diethyl ether (or other suitable solvent)
e Hydrochloric acid (for neutralization)

o Magnesium sulfate (for drying)

» Round-bottom flask

e Condenser
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Dropping funnel

Magnetic stirrer

Ice bath

Rotary evaporator
Procedure:

e A solution of 1-octanethiol in anhydrous diethyl ether is prepared in a round-bottom flask
equipped with a magnetic stirrer and a condenser.

¢ A catalytic amount of a base, such as sodium hydroxide, is added to the solution.
e The flask is cooled in an ice bath.

o Ethylene oxide is slowly added to the stirred solution via a dropping funnel. The reaction is
exothermic and the temperature should be carefully controlled.

» After the addition is complete, the reaction mixture is allowed to stir at room temperature for
several hours to ensure complete reaction.

e The reaction is then quenched by the slow addition of a dilute hydrochloric acid solution to
neutralize the catalyst.

e The organic layer is separated, washed with water and brine, and then dried over anhydrous
magnesium sulfate.

e The solvent is removed under reduced pressure using a rotary evaporator to yield crude 2-
(Octylthio)ethanol.

e The crude product can be further purified by vacuum distillation.
Analytical Methods:

The purity and identity of 2-(Octylthio)ethanol can be confirmed using standard analytical
techniques:
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o Gas Chromatography-Mass Spectrometry (GC-MS): To determine the purity and confirm the
molecular weight.

« Infrared (IR) Spectroscopy: To identify the characteristic functional groups (O-H and C-S
bonds).

e Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To elucidate the chemical
structure.

Signaling Pathways and Logical Relationships

Currently, there is no scientific literature available that describes the involvement of 2-
(Octylthio)ethanol in specific biological signaling pathways. Its primary known functions are as
an industrial chemical and insect repellent, suggesting its mode of action is likely related to
olfactory or direct toxic effects on insects rather than modulation of specific signaling cascades
in mammals.

The logical workflow for the production and quality control of 2-(Octylthio)ethanol can be
visualized as follows:

Quality Control

NMR Spectroscopy

Synthesis Purification

1-Octanethiol +
Ethylene Oxide

Base-Catalyzed Neutralization, y 5 y 0 -
Reaction Extraction & Drying Crude 2-(Octylthio)ethanol Pure 2-(Octylthio)ethanol Verified Product

Click to download full resolution via product page
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Caption: Synthesis and Quality Control Workflow for 2-(Octylthio)ethanol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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